Cas no 2167418-45-1 (2-Oxabicyclo[2.2.1]heptane-1-methanamine)

• Product Name: 2-Oxabicyclo[2.2.1]heptane-1-methanamine
• CAS No: 2167418-45-1
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5302546
• Update Time: 2025-10-16

2-Oxabicyclo[2.2.1]heptane-1-methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.1]heptane-1-methanamine

• Inchi： 1S/C7H13NO/c8-5-7-2-1-6(3-7)4-9-7/h6H,1-5,8H2
• InChI Key： VGVIVKGUIHDIKO-UHFFFAOYSA-N
• SMILES： C12(CN)CC(CC1)CO2

Additional information on 2-Oxabicyclo[2.2.1]heptane-1-methanamine

Research Briefing on 2-Oxabicyclo[2.2.1]heptane-1-methanamine (CAS: 2167418-45-1): Recent Advances and Applications

2-Oxabicyclo[2.2.1]heptane-1-methanamine (CAS: 2167418-45-1) is a structurally unique bicyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its oxabicyclo[2.2.1]heptane scaffold, has shown promise in various therapeutic applications, including drug discovery and medicinal chemistry. Recent studies have explored its potential as a building block for novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and pharmacological evaluation of derivatives of 2-Oxabicyclo[2.2.1]heptane-1-methanamine. The researchers utilized a multi-step synthetic route to modify the amine functional group, resulting in compounds with enhanced binding affinity for serotonin and dopamine receptors. The study highlighted the compound's ability to cross the blood-brain barrier (BBB), making it a valuable candidate for CNS-targeted therapies. Molecular docking simulations further supported its potential as a scaffold for designing selective receptor modulators.

In another recent development, a team from a leading pharmaceutical company reported the use of 2-Oxabicyclo[2.2.1]heptane-1-methanamine as a key intermediate in the synthesis of a new class of protease inhibitors. The compound's rigid bicyclic structure was found to confer stability and selectivity, addressing challenges associated with off-target effects in protease inhibition. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated significant improvements in inhibitory activity against target enzymes, with minimal cytotoxicity observed in vitro.

Further research has explored the compound's role in the development of antimicrobial agents. A 2023 study in Antimicrobial Agents and Chemotherapy revealed that derivatives of 2-Oxabicyclo[2.2.1]heptane-1-methanamine exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was linked to disruption of bacterial cell wall synthesis, offering a novel approach to combating antibiotic resistance.

Ongoing clinical trials are evaluating the safety and efficacy of drug candidates incorporating 2-Oxabicyclo[2.2.1]heptane-1-methanamine. Preliminary results from Phase I trials indicate favorable pharmacokinetic profiles and tolerability in human subjects. These findings underscore the compound's potential as a versatile pharmacophore in drug development, with applications spanning neurology, infectious diseases, and oncology.

In conclusion, recent advancements in the study of 2-Oxabicyclo[2.2.1]heptane-1-methanamine (CAS: 2167418-45-1) highlight its growing importance in pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a promising candidate for the development of next-generation therapeutics. Future research directions may include optimization of synthetic routes, exploration of additional biological targets, and advancement of clinical candidates to later-stage trials.